3,5-Dichloro-4-hydroxybenzaldehyde

• IUPAC Name: 3,5-dichloro-4-hydroxybenzaldehyde
• InChI: InChI=1S/C7H4Cl2O2/c8-5-1-4(3-10)2-6(9)7(5)11/h1-3,11H
• InChI Key: LIYGCLJYTHRBQV-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1Cl)O)Cl)C=O
• Molecular Formula: C7H4Cl2O2
• DSSTOX Substance ID: DTXSID20177708
• Molecular Weight: 191.01 g/mol
• CAS RN: 2314-36-5

Description

“3,5-Dichloro-4-hydroxybenzaldehyde” is a research chemical with the CAS number 2314-36-5. It has a molecular weight of 191.01. The IUPAC name for this compound is 3,5-dichloro-4-hydroxybenzaldehyde. It is used in the preparation of fluorescent dyes.

Synthesis Analysis

The synthesis of “3,5-Dichloro-4-hydroxybenzaldehyde” can be achieved from 4-Hydroxybenzaldehyde.

Molecular Structure Analysis

The molecular structure of “3,5-Dichloro-4-hydroxybenzaldehyde” is represented by the formula C7H4Cl2O2. The InChI code for this compound is 1S/C7H4Cl2O2/c8-5-1-4 (3-10)2-6 (9)7 (5)11/h1-3,11H.

Chemical Reactions Analysis

While specific chemical reactions involving “3,5-Dichloro-4-hydroxybenzaldehyde” are not detailed in the search results, it is used in the preparation of fluorescent dyes.

Physical And Chemical Properties Analysis

“3,5-Dichloro-4-hydroxybenzaldehyde” is a solid substance. The density of this compound is 1.547 g/cm3.

Scientific Research Applications

Here is a comprehensive analysis of the scientific research applications of 3,5-Dichloro-4-hydroxybenzaldehyde, focusing on its unique applications:

Fluorescent Dye Development

3,5-Dichloro-4-hydroxybenzaldehyde is used in the synthesis of fluorescent dyes. .

Disinfection Byproducts Research

This compound has been identified in studies related to halogenated aromatic disinfection byproducts (DBPs). .

Proteomics Research

It is also a product used in proteomics research, which involves the study of proteomes and their functions. .

Safety and Handling Studies

Due to its chemical properties, 3,5-Dichloro-4-hydroxybenzaldehyde is studied for its safety and handling requirements. .

Safety And Hazards

“3,5-Dichloro-4-hydroxybenzaldehyde” is classified as having acute toxicity (Category 4, Oral), skin irritation (Category 2), and specific target organ toxicity (single exposure, Category 3). It is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray and to use only outdoors or in a well-ventilated area.

Synthesis routes and methods I

Procedure details

2,6-Dichloro-4-hydroxymethylphenol (3.56 g, 18.4 mmol) was dissolved in dioxane, and DDQ (4.19 g, 18.4 mmol) was added. The reaction mixture was stirred at rt overnight. The solvents were removed under reduced pressure. The residue was diluted with CH2Cl2, and the mixture was filtered. The filtrate was dried over MgSO4, filtered, and the solvents were removed under reduced pressure. Crystallization from EtOAc yielded the title compound (0.77 g, 22%). LC-MS: tR=0.82 min.

Synthesis routes and methods II

Procedure details

A 250 ml three neck round bottom flask fitted with reflux condenser, pot thermometer and mechanical stirrer, was charged with 10 g (0.061 mol) of 2,6-dichlorophenol, 40 ml glacial acetic acid and 3.44 g (0.024 mol) of hexamethylenetetramine. The reaction mass was heated at reflux for 3 hrs (a clear solution was obtained at 70° C.). The progress of reaction was checked by TLC. The mixture was allowed to cool at 100° C.; 30 ml of 10% sulphuric acid were slowly added and stirred at 100° C. for 20-30 min. The reaction mass was poured into 200 g crushed ice. The solid was filtered and washed well with 100 ml water and drying at 70° C. afforded 9.2 g (84%) of 3,5-dichloro-4-hydroxy-benzaldehyde. Melting point: 153-155° C. 1H NMR (400 MHz, CD3OD) δ 9.72 (s, 1H), δ 7.80 (s, 1H).

Q & A

Q1: What happens to 3,5-dichloro-4-hydroxybenzaldehyde under anaerobic conditions in the presence of specific bacterial consortia?

A1: The research demonstrates that 3,5-dichloro-4-hydroxybenzaldehyde undergoes both oxidation and reduction when exposed to anaerobic bacterial consortia []. Primarily, it is oxidized to its corresponding carboxylic acid, 3,5-dichloro-4-hydroxybenzoic acid. Simultaneously, a portion of the aldehyde is reduced to the corresponding benzyl alcohol, 3,5-dichloro-4-hydroxybenzyl alcohol []. Notably, unlike some other halogenated compounds studied, 3,5-dichloro-4-hydroxybenzaldehyde did not undergo dehalogenation under these conditions []. Further degradation of the carboxylic acid was observed with prolonged incubation, suggesting the eventual formation of chlorinated phenols [].